Cas no 149221-38-5 (3-{4-(Trifluoromethyl)phenylamino}cyclohex-2-en-1-one)

• Product Name: 3-{4-(Trifluoromethyl)phenylamino}cyclohex-2-en-1-one
• CAS No: 149221-38-5
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• MDL: MFCD01109147
• CID: 3783530
• PubChem ID: 2748627
• Update Time: 2025-04-22

3-{4-(Trifluoromethyl)phenylamino}cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[[4-(trifluoromethyl)phenyl]amino]-
• 3-[[4-(trifluoromethyl)phenyl]amino]-1-cyclohex-2-enone
• ZINC04235206
• 3-{[4-(trifluoromethyl)phenyl]amino}cyclohex-2-en-1-one
• 3-[4-(trifluoromethyl)anilino]cyclohex-2-en-1-one
• AKOS004904182
• ALBB-013632
• LS-04261
• 3-([4-(Trifluoromethyl)phenyl]amino)cyclohex-2-en-1-one
• KNRVWVGPQLDFBX-UHFFFAOYSA-N
• STK897878
• NCGC00324286-01
• AB01319672-02
• 149221-38-5
• 3-{[4-(Trifluoromethyl)phenyl]amino}-cyclohex-2-en-1-one
• 3-((4-(Trifluoromethyl)phenyl)amino)cyclohex-2-enone
• H30421
• 3-(4-Trifluoromethyl-phenylamino)-cyclohex-2-enone
• 3-[[4-(TRIFLUOROMETHYL)PHENYL]AMINO]CYCLOHEX-2-EN-1-ONE
• MFCD01109147
• 3-{4-(Trifluoromethyl)phenylamino}cyclohex-2-en-1-one

• MDL： MFCD01109147
• Inchi： 1S/C13H12F3NO/c14-13(15,16)9-4-6-10(7-5-9)17-11-2-1-3-12(18)8-11/h4-8,17H,1-3H2
• InChI Key： KNRVWVGPQLDFBX-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(NC2=CC=C(C(F)(F)F)C=C2)=C1

Computed Properties

• Exact Mass: 255.08709849Da
• Monoisotopic Mass: 255.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes